Cas no 1805533-25-8 (3-(Difluoromethyl)-6-hydroxy-4-methylpyridine-2-carboxaldehyde)

• Product Name: 3-(Difluoromethyl)-6-hydroxy-4-methylpyridine-2-carboxaldehyde
• CAS No: 1805533-25-8
• MF: C₈H₇F₂NO₂
• MW: 187.143489122391
• CID: 4889287
• Update Time: 2025-11-06

3-(Difluoromethyl)-6-hydroxy-4-methylpyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-6-hydroxy-4-methylpyridine-2-carboxaldehyde

• Inchi： 1S/C8H7F2NO2/c1-4-2-6(13)11-5(3-12)7(4)8(9)10/h2-3,8H,1H3,(H,11,13)
• InChI Key： BFYMJXHMJGJWDY-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=O)NC(C=C1C)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 318
• XLogP3: 0
• Topological Polar Surface Area: 46.2

Additional information on 3-(Difluoromethyl)-6-hydroxy-4-methylpyridine-2-carboxaldehyde

Professional Introduction to 3-(Difluoromethyl)-6-hydroxy-4-methylpyridine-2-carboxaldehyde (CAS No. 1805533-25-8)

3-(Difluoromethyl)-6-hydroxy-4-methylpyridine-2-carboxaldehyde, with the CAS number 1805533-25-8, is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyridine derivative class, characterized by its unique structural and functional properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The molecular structure of 3-(Difluoromethyl)-6-hydroxy-4-methylpyridine-2-carboxaldehyde incorporates several key functional groups, including a difluoromethyl substituent, a hydroxy group, and an aldehyde functionality. These features contribute to its reactivity and versatility, making it a crucial building block in the development of novel therapeutic agents. The presence of the difluoromethyl group, in particular, has been associated with enhanced metabolic stability and improved pharmacokinetic profiles in drug candidates.

In recent years, there has been a growing interest in exploring the potential of pyridine derivatives as pharmacological tools. The 6-hydroxy-4-methylpyridine-2-carboxaldehyde moiety, as part of this compound, has shown promise in various biological assays. Studies have indicated that derivatives of this nature can interact with specific targets, such as enzymes and receptors, which are involved in critical biological pathways. This has opened up avenues for the development of drugs targeting conditions ranging from infectious diseases to chronic disorders.

The aldehyde group in 3-(Difluoromethyl)-6-hydroxy-4-methylpyridine-2-carboxaldehyde serves as a versatile handle for further chemical modifications. This allows chemists to introduce additional functional groups or linkages, enabling the synthesis of more complex molecules. Such modifications are essential for optimizing drug-like properties, including solubility, bioavailability, and target specificity. The flexibility offered by this compound makes it an attractive choice for medicinal chemists working on next-generation therapeutics.

Recent advancements in synthetic methodologies have further enhanced the utility of 3-(Difluoromethyl)-6-hydroxy-4-methylpyridine-2-carboxaldehyde. Techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric synthesis have enabled the efficient construction of complex pyridine derivatives. These methods have not only improved the yield and purity of target compounds but also allowed for greater control over their stereochemistry. This level of precision is crucial for ensuring the efficacy and safety of pharmaceutical products.

The pharmacological potential of 3-(Difluoromethyl)-6-hydroxy-4-methylpyridine-2-carboxaldehyde has been explored in several preclinical studies. Research has demonstrated its ability to modulate key biological processes, including inflammation, oxidative stress, and cell signaling pathways. These effects have been linked to potential therapeutic benefits in various disease models. For instance, studies have shown that derivatives of this compound can exhibit anti-inflammatory properties by inhibiting the activity of inflammatory cytokines and enzymes.

In addition to its pharmacological applications, 3-(Difluoromethyl)-6-hydroxy-4-methylpyridine-2-carboxaldehyde has found utility in chemical biology research. Its unique structural features make it a valuable tool for studying enzyme mechanisms and interactions with biological targets. By using this compound as a probe molecule, researchers can gain insights into critical biological processes and identify new therapeutic opportunities.

The synthesis and application of 3-(Difluoromethyl)-6-hydroxy-4-methylpyridine-2-carboxaldehyde also highlight the importance of sustainable chemistry practices. Efforts are being made to develop greener synthetic routes that minimize waste and reduce environmental impact. These initiatives align with broader goals in the pharmaceutical industry to create more sustainable and environmentally friendly processes for drug development.

The future prospects for 3-(Difluoromethyl)-6-hydroxy-4-methylpyridine-2-carboxaldehyde are promising, with ongoing research aimed at uncovering new applications and optimizing its use in drug discovery programs. As our understanding of biological systems continues to evolve, compounds like this will play an increasingly important role in developing innovative treatments for human diseases. The combination of its structural versatility and functional properties makes it a cornerstone in modern medicinal chemistry.